1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride

• IUPAC Name: 1-(4-bromo-2,6-difluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H8BrF2N.ClH/c1-4(12)8-6(10)2-5(9)3-7(8)11;/h2-4H,12H2,1H3;1H
• InChI Key: RBLSJFGZNFOVSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1F)Br)F)N.Cl
• Molecular Formula: C8H9BrClF2N
• Molecular Weight: 272.52 g/mol

Description

Molecular Structure Analysis

The InChI code for 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride is 1S/C8H8BrF2N/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-4H,12H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The molecular weight of 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride is 272.52 g/mol. Additional physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Metabolism Studies

• 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride and related compounds have been studied for their metabolic pathways in biological systems. For example, the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a psychoactive phenethylamine, was investigated in rats. This research identified various metabolites, suggesting complex metabolic pathways, including deamination followed by reduction or oxidation, leading to alcohol and carboxylic acid metabolites, and other pathways involving amino group acetylation (Kanamori et al., 2002).

Pharmaceutical Compound Characterization

• Ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, a compound structurally related to 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride, was characterized using spectroscopic and diffractometric techniques to understand its polymorphic forms. These studies are crucial for pharmaceutical development and quality control (Vogt et al., 2013).

Synthesis and Characterization of Derivatives

• Research has been conducted on the synthesis of various derivatives of 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride and related compounds. For example, the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a derivative, involved several steps and provided insights into efficient synthetic methods for complex molecules (Hirokawa et al., 2000).

Chemical Reactions and Interactions

• Studies have been conducted on the reactions of compounds similar to 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride. For example, the gas-phase reactions of the methylamine radical cations with halogenated ethenes were investigated to understand the reaction mechanisms and efficiency, providing fundamental insights into chemical interactions and reactivities (Nixdorf & Grützmacher, 1999).

Biochemical and Medicinal Chemistry Applications

• Compounds structurally related to 1-(4-Bromo-2,6-difluorophenyl)ethylamine hydrochloride have been explored in biochemical and medicinal chemistry contexts. For instance, certain derivatives were synthesized and evaluated for their binding characteristics as potential SPECT imaging agents for sigma-1 and sigma-2 binding sites, highlighting their potential in diagnostic imaging and drug development (He et al., 1993).

Safety and Hazards

The compound has been assigned the hazard statements H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling.

Mechanism of Action

Target of Action

The bromine and fluorine atoms could potentially form halogen bonds with proteins, influencing their activity .

Pharmacokinetics

Factors such as its molecular weight (27252 g/mol ), and its physical properties like melting point and boiling point, could influence its pharmacokinetics .

Action Environment

Environmental factors such as temperature and pH could potentially influence the compound’s action, efficacy, and stability. For instance, the compound should be stored in an inert atmosphere at room temperature .